N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxopiperazin-2-yl]acetamide
• InChI: InChI=1S/C20H20ClN3O3/c1-13-4-2-5-14(10-13)20(27)24-9-8-22-19(26)17(24)12-18(25)23-16-7-3-6-15(21)11-16/h2-7,10-11,17H,8-9,12H2,1H3,(H,22,26)(H,23,25)
• InChI Key: JZHPSJSYQOAEHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)N2CCNC(=O)C2CC(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C20H20ClN3O3
• Molecular Weight: 385.8 g/mol

Description

N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide, also known as CP-724714, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in cancer treatment. It was initially developed as an inhibitor of the ErbB2 (HER2) receptor tyrosine kinase, which is overexpressed in a variety of cancers, including breast, ovarian, and gastric cancers. In

Mechanism of Action

N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide inhibits the activity of the ErbB2 receptor tyrosine kinase by binding to the ATP-binding site of the kinase domain. This prevents the activation of downstream signaling pathways that promote cell growth and survival, ultimately leading to cell death. N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide also inhibits the activity of other receptor tyrosine kinases, such as EGFR and HER4, which may contribute to its antitumor activity.
Biochemical and Physiological Effects
N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, as well as inhibit angiogenesis and metastasis. It has also been shown to enhance the immune response to cancer cells by increasing the infiltration of immune cells into the tumor microenvironment. In addition, N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide has been shown to have minimal toxicity in normal cells and tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide for lab experiments is its specificity for the ErbB2 receptor tyrosine kinase, which allows for the study of its role in cancer progression and treatment. However, N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide has also been shown to inhibit the activity of other receptor tyrosine kinases, which may complicate the interpretation of experimental results. In addition, N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide has limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

Future research on N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide could focus on improving its pharmacokinetic properties and developing more potent and specific inhibitors of the ErbB2 receptor tyrosine kinase. In addition, N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide could be studied in combination with other targeted therapies or immunotherapies to enhance its antitumor activity. Further research could also explore the role of N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide in other types of cancer that overexpress ErbB2, such as lung and pancreatic cancer.

Scientific Research Applications

N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo, particularly in breast, ovarian, and gastric cancers that overexpress the ErbB2 receptor. N-(3-chlorophenyl)-2-[1-(3-methylbenzoyl)-3-oxo-2-piperazinyl]acetamide has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models of cancer.